molecular formula C6H12F3N B3080767 Tert-butyl(2,2,2-trifluoroethyl)amine CAS No. 1092294-10-4

Tert-butyl(2,2,2-trifluoroethyl)amine

Cat. No. B3080767
CAS RN: 1092294-10-4
M. Wt: 155.16 g/mol
InChI Key: PGHJGVBGEAGNEJ-UHFFFAOYSA-N
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Description

Tert-butyl(2,2,2-trifluoroethyl)amine is a chemical compound with the molecular formula C6H12F3N . It is a derivative of tert-butylamine, which is a colorless liquid with a typical amine-like odor .


Synthesis Analysis

The synthesis of Tert-butyl(2,2,2-trifluoroethyl)amine and its derivatives has been a subject of several studies. For instance, a chiral amine transfer approach to the photocatalytic asymmetric synthesis of α-Trialkyl-α-tertiary amines has been reported . Another study discussed the kinetics of radical copolymerization of vinylidene fluoride with tert-butyl 2-trifluoromethyl acrylate .


Molecular Structure Analysis

The molecular structure of Tert-butyl(2,2,2-trifluoroethyl)amine consists of six carbon atoms, twelve hydrogen atoms, three fluorine atoms, and one nitrogen atom . The molecular weight of the compound is 155.16 .


Chemical Reactions Analysis

Tert-butyl(2,2,2-trifluoroethyl)amine has been involved in various organic synthesis reactions. For example, it has been used in the synthesis of α-trialkyl-α-tertiary amines . It has also been used in the radical copolymerization of vinylidene fluoride .


Physical And Chemical Properties Analysis

Tert-butyl(2,2,2-trifluoroethyl)amine is a derivative of tert-butylamine, which is a colorless liquid . The molecular weight of Tert-butyl(2,2,2-trifluoroethyl)amine is 155.16 .

Scientific Research Applications

Radical Copolymerization:

TFETA has been investigated for its role in radical copolymerization reactions. For instance, researchers have studied its copolymerization with tert-butyl-α-trifluoromethacrylate (TBTFMA) . The resulting copolymers, poly(TFEMA-co-TBTFMA), were characterized using NMR spectroscopy to assess their compositions .

H-Phosphonate Synthesis:

A microwave-assisted method enables the synthesis of dialkyl and cyclic H-phosphonates using bis(2,2,2-trifluoroethyl) phosphonate (BTFEP) . This compound allows the preparation of various cyclic H-phosphonates and hetero-substituted dialkyl H-phosphonates under non-inert and additive-free conditions .

Functional Coatings:

TFETA plays a role in the synthesis of poly(fluoroacrylate)s with tunable surface hydrophobicity. These polymers are potential candidates for functional coatings due to their wettability control and improved adhesion. The radical copolymerization of TFETA with 2-(trifluoromethyl)acrylic acid (MAF) leads to these versatile materials .

Caged Building Blocks:

Researchers have employed tert-butyl 2,2,2-trichloroacetimidate (a derivative of TFETA) in the synthesis of caged building blocks. Specifically, it has been used to convert alcohols and carboxylic acids into their respective ethers and esters .

Fluorinated Copolymers:

TFETA has been explored in the synthesis of fluorinated copolymers. For example, copolymers based on TFETA and 2,2,2-trichloroethyl α-fluoroacrylate (FATRICE) were synthesized via radical processes. These copolymers exhibit unique properties and can find applications in various fields .

Mechanism of Action

The mechanism of action of Tert-butyl(2,2,2-trifluoroethyl)amine in chemical reactions is complex and depends on the specific reaction. For instance, in the synthesis of α-trialkyl-α-tertiary amines, a chiral amine transfer approach is used .

Future Directions

The future directions of research on Tert-butyl(2,2,2-trifluoroethyl)amine could include further exploration of its synthesis methods, its use in various chemical reactions, and its potential applications in the pharmaceutical industry .

properties

IUPAC Name

2-methyl-N-(2,2,2-trifluoroethyl)propan-2-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H12F3N/c1-5(2,3)10-4-6(7,8)9/h10H,4H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PGHJGVBGEAGNEJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NCC(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12F3N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

155.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1092294-10-4
Record name tert-butyl(2,2,2-trifluoroethyl)amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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